Cas no 2171614-31-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methanesulfonylpiperidin-1-yl)-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methanesulfonylpiperidin-1-yl)-4-oxobutanoic acid
• CAS No: 2171614-31-4
• MF: C₂₅H₂₈N₂O₇S
• MW: 500.564025878906
• CID: 5844916
• PubChem ID: 165542613
• Update Time: 2025-11-01

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methanesulfonylpiperidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methanesulfonylpiperidin-1-yl)-4-oxobutanoic acid
• EN300-1499061
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-methanesulfonylpiperidin-1-yl)-4-oxobutanoic acid
• 2171614-31-4

• Inchi： 1S/C25H28N2O7S/c1-35(32,33)16-7-6-12-27(14-16)24(30)22(13-23(28)29)26-25(31)34-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-22H,6-7,12-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： DNFKYRHIQCIYTJ-UHFFFAOYSA-N
• SMILES： S(C)(C1CN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 500.16172241g/mol
• Monoisotopic Mass: 500.16172241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 139Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methanesulfonylpiperidin-1-yl)-4-oxobutanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methanesulfonylpiperidin-1-yl)-4-oxobutanoic Acid (CAS No. 2171614-31-4)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methanesulfonylpiperidin-1-yl)-4-oxobutanoic acid, with the CAS number 2171614-31-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in both academic and industrial settings.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a fluoren-9-yl moiety, a methoxycarbonyl group, and a piperidine ring substituted with a methanesulfonyl group. These features contribute to its unique chemical properties and potential applications in drug design and discovery.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methanesulfonylpiperidin-1-yl)-4-oxobutanoic acid has emerged as a promising candidate due to its ability to interact with specific biological targets. Its structure suggests that it may have applications in the treatment of various diseases, including those related to inflammation, cancer, and neurological disorders.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The presence of multiple reactive sites allows for further functionalization, enabling researchers to tailor its properties for specific therapeutic needs. This flexibility makes it an invaluable tool in the pharmaceutical chemist's arsenal.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methanesulfonylpiperidin-1-yl)-4-oxobutanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential to achieve the desired molecular architecture.

Recent studies have highlighted the importance of understanding the pharmacokinetic properties of novel compounds. The metabolic stability and solubility of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methanesulfonylpiperidin-1-yl)-4-oxobutanoic acid are critical factors that determine its efficacy and safety profile. Researchers are employing computational methods and experimental techniques to predict and assess these properties, thereby accelerating the drug development process.

The biological activity of this compound has been explored through various in vitro and in vivo assays. Initial findings suggest that it may exhibit potent effects on targets relevant to human health. For instance, its interaction with certain enzymes and receptors could lead to novel therapeutic interventions. These preliminary results are encouraging and warrant further investigation into its potential applications.

The field of medicinal chemistry is constantly evolving, with new methodologies and technologies being developed to enhance drug discovery efforts. The compound 3-( ({(9H-fluorenine9 - ylmethoxycarbonyl}amino) - 4 - (3 - methanesulfonylpiperidine - 1 - yl) - 4 - oxobutanoic acid) CAS No. 2171614 - 31 - 4 is at the forefront of these advancements, representing a convergence of innovative synthetic strategies and biological insights.

In conclusion, 3-( ({(9H-fluorenine9 - ylmethoxycarbonyl}amino) - 4 - (3 - methanesulfonylpiperidine - 1 - yl) - 4 - oxobutanoic acid) CAS No. 2171614 - 31 - 4 is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.